Lipid-based delivery systems are widely used to incorporate chemicals with poor solubility. The influence of tocopherol and sesamol on emulsion delivery systems, including their bioactivity, is not well-known. Herein, the overall aim of this study is to understand the effect of tocopherol and sesamol on the physical stability and bioactivity of various emulsions comprised of oil (medium chain triglyceride, coconut oil, palm oil) with different carbon chain lengths using the C. elegans model. All emulsions show good physical stability; droplet size, polydispersity index, zeta potential, and microstructure are relatively constant over the incubation time. Tocopherol and sesamol show the greatest bioactivity (greater lipid-lowering effect and in vivo antioxidant activity) in emulsions fabricated with palm oil. Knowledge on emulsion stability and bioactivity is important for delivery systems in the food industry involving tocopherol, sesamol, and other related bioactive compounds.

The aim of the presented study is to examine the physicochemical parameters of the lipids present in Lupinus mutabilis seed and to compare the results with the available data for other commonly used vegetable oils. The oil quality indexes, oxidative stability index (OSI), and melting characteristics are examined. Andean lupin oil has remarkably high oxidative stability (OSI = 65 h) comparable to high-oleic oils counterparts. Quality parameters meet commonly accepted standards, including peroxide value (3.95 meq O2 kg−1) and p-anisidine value (1.25). The acid number value is 1.85 mg KOH g−1. The iodine value is 110.27 g/100 g, while the enthalpy required to increase the temperature of the sample from −60 to 80 °C is equal to 57.41 kJ kg−1. The beginning of the melting event (Tonset) and the phase transition temperature (Tpeak) values for L. mutabilis seed oil are −29.46 and −22.63 °C, respectively. The presented results indicate the unusually high oxidative stability of the oil obtained from L. mutabilis seeds, which opens up a whole spectrum of application possibilities, e.g., designing blends with other commonly used vegetable oils to enhance their low stability.

The influence of dietary oil type (OT) and late feed restriction (FR) on growth, caeca bacteria count, carcass, separable fat depots, serum and muscle lipids, and meat quality in broilers is examined. In total, 224, 21-day-old female Arbor acres broilers are randomly allotted to either PN, Unrestricted+50 g kg−1 palm oil (PO); PR, 25%-FR+PO; SN, Unrestricted+50 g kg−1 soybean oil (SO); or SR, 25%-FR+SO for 21 d. The SN and PR birds have the heaviest and lightest body weight gain (BWG), respectively. Feed conversion ratio (FCR) is poorer in the PN birds. Feed-restricted birds have more caeca Lactobacillus and lower Salmonella, serum cholesterol, and triglycerides. Carcass yield is higher in SR birds and lower in PN birds. The FR-OT interaction is significant for muscle lipids and weight of fat depots. The PN birds deposit more abdominal, intramuscular, sartorial, mesentery and neck fats, muscle saturated fatty acids, and C18:1n-9 and lower C18:3n-3 and C20:5n-3 than other birds. Neither OT nor FR affects the pH, color, water holding capacity, and oxidative stability of breast meat. The changes elicited by 25%-FR on BWG, FCR, carcass yield, depot fats, and muscle lipids in female broilers are dependent on dietary OT.

Most analyses concerning the characterization of lipids present in complex food systems require separation and recovery of lipids prior to analysis. This may be achieved, for example, by solvent-based extractions. In the case of concentrated emulsions, targeted physical destabilization and phase separation induced by a freeze–thaw treatment are also considered. This strategy would imply a simple, solvent-free method with a high yield. In the present work, conventional mayonnaise and a vegan alternative are evaluated. The effect of the freezing–thawing conditions on lipid recovery, as compared to a classical solvent (hexane:n-2-propanol, 3:2 v/v)-based extraction is investigated. In particular, two freezing temperatures (−20 and −80 °C) and the presence or not of additional water to aid phase separation are evaluated. The freezing temperature (which directly influences the rate and extent of water and lipid crystallization) largely impacts lipid recovery, in a matrix-dependent manner: −20 °C is clearly the most suitable temperature for the conventional mayonnaise, whereas −80 °C seems somewhat better for the vegan alternative. Importantly, this alternative freezing–thawing approach does not alter the fatty acid composition nor the lipid class profile compared to a classical solvent extraction, which confirms its relevancy from a subsequent analytical perspective.

A real valorization of monovarietal extra virgin olive oils (EVOOs) through diverse sensory profiles is missing, hindering different uses of samples with different sensory profiles and leading to negative impacts on EVOO competitions and consumer choices. The aim of this research is to group monovarietal EVOOs according to similar sensory and chemical profiles. The volatile and phenolic composition and the sensory profile of 46 monovarietal EVOOs are analyzed by head space-solid phase micro extraction-gas chromatography-mass spectrometry, HPLC-DAD, and Panel Test; the data are used to feed a k-mean algorithm aimed at samples clustering. A group of non-monovarietal samples is also included. It is hypothesized that samples of a cultivar are located in a cluster, while non-monovarietal samples are randomly located in different clusters. Two clusters of samples are identified; all samples belonging to a specific cultivar are in the same cluster and the non-monovarietal ones randomly placed in the two clusters. The significant attributes in differentiating between the two clusters belong to sensory descriptors and volatile compounds; phenolic compounds do not give significant differentiation. All sensory descriptors result in prevalence in one cluster. The two clusters are differentiated by volatile organic compounds (VOCs) originating by different branches of the lipoxygenase-pathway.

The 11th Workshop on Fats and Oils as Renewable Feedstock for the Chemical Industry was scheduled for March 2021. However, COVID-19 appeared, and the pandemic developed and soon had Europe and most parts of the world under control. Therefore, in November 2020, we decided to defer the Workshop by 1 year to March 2022. We thought that after 1 year, we could forget all problems with COVID-19. That was an error. In January 2022, we discussed the alternative of a real versus a virtual conference. After consultations with the invited speakers, we decided to favor an actual face-to-face workshop and another postponement in the summer because of the pandemic. And then Russia invaded Ukraine in February 2022, setting in motion a devastating European ground war. Nonetheless, the 11th Workshop eventually took place in Dortmund, Germany, from May 30 to June 01, 2022, organized by abiosus e.V. in cooperation with the Agency of Renewable Resources (FNR), Germany, and with financial support from the German Federal Ministry of Food and Agriculture.[1] Some important contributions to the Workshop are compiled in this Special issue. COVID-19 had a tremendous impact on the global production and consumption of fats and oils. Overall, vegetable oil production was projected in 2020 in the OECD-FAO Agricultural Outlook to increase globally by about 1.4% p.a., mainly driven by food demand in developing countries as a result of population and income growth. Vegetable oil consumption was also projected to grow by about 1.4%.[2a] Though, it was already stated in this Outlook that the pandemic spread of COVID-19 has resulted in a reduction of mobility with substantial implications for away-from-home consumption. Hence, the demand for vegetable oil, widely used for deep-frying, may have been affected. In addition, the decline in economic activity and reduced crude oil price curb the demand for vegetable oil as biodiesel feedstock.[2b] In fact, global production of the major vegetable oils decreased by 0.64 Mt (0.3%) in 2020/21, followed by a lower-than-projected increase of 0.8% in 2021/22. In 2022/23, global production grew by 4.4%, close to the growth projected in summa.[3] The minor production is mainly due to the slow to negative growth in palm oil production in Malaysia and Indonesia due to weather issues and labor shortages linked partly to the COVID pandemic.[4a] The global vegetable oil consumption corresponded in 2019/20 and 2020/21 approximately the projection, whereas a decrease of about 0.3% occurred in 2021/22.[2, 3] Global exports, which were projected to increase by 1.2% p. a.,[2a] decreased by 1.9 Mt (2.2%) in 2020/21 and by 6.4 Mt (7.9%) in 2021/22.[3] For example, China's COVID-related restrictions, slowing economic growth, and higher global commodity prices have weakened the country's demand for vegetable oil consumption. For the marketing year 2021/22, China's imports of major vegetable oils declined by 6.13 Mt (46%) and domestic consumption by 3.8 Mt (9.4%).[3, 4b] On the other hand, the export of palm oil by Indonesia declined by 4.7 Mt for the marketing year 2021/22, followed by an increase in domestic consumption of 2.45 Mt, primarily due to biodiesel production combined with an increased biodiesel blending mandate of up to 35%.[3, 4c] Moreover, the Russian invasion of Ukraine triggered a series of major impacts on the global oilseed market. Ukraine exported 0.8 Mt (15%) less sunflower seed oil in the marketing year 2021/22 than in the previous year.[3, 4d] Last but not least, we would like to invite you to the 12th Workshop on Fats and Oilsas Renewable Feedstock for the Chemical Industry from June 3 to 5, 2024. Hopefully, you will have the opportunity to participate. We are looking forward to an exciting and fruitful discussion with you, the fats and oils community. The program and additional information will be available in September 2023 (http://www.abiosus.org/meetings.html.de).

Typically, short- and long-chain lipids from oils exhibit different antimicrobial activities and therefore have been used in agriculture and aquaculture, biomedical therapeutic and antibacterial fields. However, these fatty acids have limitations in terms of bioactive efficacy, thermostability and aqueous solubility. In this study, water-soluble iso-fatty acid arginate hydrochloride derivatives with antimicrobial properties were produced by introducing branched (iso-) chain and other linear- (n-) chain fatty acids to the “arginine” amino acid molecule. The two-step synthetic route was straightforward and provided an efficient 88% and 76% product yields for ethyl n-oleoyl arginate hydrochloride and ethyl iso-oleoyl arginate hydrochloride, respectively. ATR-FT-IR, NMR, and LC-MS-Q-TOF techniques were used to thoroughly characterize and confirm the products. These arginate products had strong antimicrobial activities against Listeria innucua, a Gram-positive bacterium with minimum inhibitory concentrations and minimum bactericidal concentrations ranging from 1.8 µg mL−1 to 29.1 µg mL−1. Therefore, the study demonstrated the development of a novel class of antimicrobial compounds from iso-fatty acids and arginates.

The objective of this study is to evaluate the influence of different soybean oil (SO) and selenium yeast (SeY) levels in the diet of meat quails on productive performance, physicochemical, quality measurements, fatty acid profile, enzyme activity estimation, and oxidative stability of meat. A total of 288 one-day old commercial meat quails are allocated into four groups according to a completely randomized experimental design, with two levels of SO (1.5% and 3.0%) and SeY (0 and 0.15 mg kg−1) in the feed. The supplementation period is 42 days. The use of up to 3% supplementation of SO in the diet improves (p < 0.05) the productive performance. The polyunsaturated acid content and thiobarbituric acid value in the meat are increased (p < 0.05) as an effect of the SO increase in the diet. The use of SeY in quail diets associates with 3% inclusion of SO and promotes improvements in the qualitative parameters of the quail meat. Therefore, the inclusion of 0.15 mg kg−1 of SeY in the diets is a viable alternative for improving the oxidative stability of meat since it improves the qualitative parameters of quail meat in diets with a high inclusion of SO.

The depletion of natural resources, the increasing use of valuable land surface for human activities, and the generation of waste are detrimental to the planet. Sustainable alternatives to guarantee a sufficient supply of food, feed, and biomaterials are needed. Insects may hold an interesting position in a circular economy to tackle contemporary societal challenges. Using insects for food, feed, biomaterial production, and to valorize side-streams, have gained increased interest. Mealworms are amenable to large-scale farming. Herein, the potential of mealworm oil for implementation in a cosmetic hand cream is evaluated. It is shown that mealworms are rich in oil (≈30% of the dry weight), and the oil can be extracted using hexane or ethyl acetate as a solvent. The euthanization step of mealworms has profound effect on the free fatty acid content. The fatty acid profile indicates a large proportion of unsaturated fatty acids, which is promising for use in cosmetic applications. In a proof of concept, the mealworm oil is implemented in a hand cream and compared to hand cream containing macadamia nut oil. No differences in odor and aspect/stability are observed, but mealworm creams are slightly less white color. Mealworm oil is suitable for cosmetics applications.

This study investigated the impact of different acyl-CoAs on remodeling efficiency of PC and PE via the action of acyl-CoA:lysophospholipid acyltransferases (LPLAT). Microsomal fractions from yeast ΔALE1 mutant transformed with an empty plasmid pYES2 or plasmid carrying AtLPCAT or ALE1 encoding genes were used in the experiments. In the preliminary assays, presence of 18:1-CoA in the reaction mixture increased remodeling efficiency of [14C]PC integrated with microsomal fraction of yeast overexpressing AtLPCAT compared to assays without exogenous acyl-CoA. In further experiments, the effect of five different acyl-CoAs (16:0-CoA, 18:0-CoA, 18:1-CoA, 18:2-CoA, and 18:3-CoA) on remodeling efficiency of yeast microsomal PC and PE via the action of three LPLATs (yeast SLC1 and ALE1 and Arabidopsis LPCAT2) were tested. It has been shown that acyl-CoAs used in the experiments had different effect on the remodeling intensity of PC and PE via action of the tested acyltransferases. Moreover, each acyl-CoA used had a different effect on the tested acyltransferases. Additionally, the assays with DTNB (inhibitor of the LPLAT backward reaction) showed that remodeling of PC and PE by LPLATs can also occur through reactions other than the backward reaction carried out by these enzymes, and that acyl-CoA present in the reaction mixture affected these processes.